Potassium acetate Potassium acetate Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate.
Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS.
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Brand Name: Vulcanchem
CAS No.: 127-08-2
VCID: VC21023624
InChI: InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4);
SMILES: CC(=O)[O-].[K+]
Molecular Formula: C2H4KO2
Molecular Weight: 99.15 g/mol

Potassium acetate

CAS No.: 127-08-2

Cat. No.: VC21023624

Molecular Formula: C2H4KO2

Molecular Weight: 99.15 g/mol

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Potassium acetate - 127-08-2

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Description Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate.
Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS.
See also: Potassium Cation (has active moiety) ... View More ...
CAS No. 127-08-2
Molecular Formula C2H4KO2
Molecular Weight 99.15 g/mol
IUPAC Name potassium;acetate
Standard InChI InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4);
Standard InChI Key NDQKGYXNMLOECO-UHFFFAOYSA-N
Isomeric SMILES CC(=O)[O-].[K+]
SMILES CC(=O)[O-].[K+]
Canonical SMILES CC(=O)O.[K]
Melting Point 292 °C

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